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Compound of Interest

Compound Name: 2-(2-Methylphenyl)benzaldehyde

Cat. No.: B1586796

Abstract

This technical guide provides a comprehensive overview of the key spectroscopic data for the
analytical characterization of 2-(2-Methylphenyl)benzaldehyde, a biphenyl derivative of
significant interest in synthetic chemistry. Due to the limited availability of consolidated spectral
data in public repositories, this document synthesizes information from analogous compounds
and theoretical predictions to offer a robust framework for researchers, scientists, and drug
development professionals. This guide will delve into the theoretical underpinnings of Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) as they apply to this
specific molecular structure, providing predicted data and detailed interpretations.

Introduction

2-(2-Methylphenyl)benzaldehyde, systematically known as 2'-methyl-[1,1'-biphenyl]-2-
carbaldehyde (CAS No. 7111-68-4), is an aromatic aldehyde featuring a biphenyl core. The
steric hindrance introduced by the ortho-methyl and ortho-aldehyde groups leads to a twisted
conformation, influencing its chemical reactivity and spectroscopic properties. Accurate
spectroscopic characterization is paramount for confirming the identity and purity of this
compound in various synthetic applications. This guide will serve as a valuable resource by
presenting a detailed analysis of its expected spectroscopic signature.

Molecular Structure
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 To cite this document: BenchChem. [Spectroscopic Data for 2-(2-
Methylphenyl)benzaldehyde: An In-depth Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1586796#spectroscopic-data-for-
2-2-methylphenyl-benzaldehyde-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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